8-tert-Butyl-4-(3-chlorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

• IUPAC Name: 8-tert-butyl-4-(3-chlorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
• InChI: InChI=1S/C20H26ClNO4/c1-19(2,3)14-7-9-20(10-8-14)22(16(12-26-20)18(24)25)17(23)13-5-4-6-15(21)11-13/h4-6,11,14,16H,7-10,12H2,1-3H3,(H,24,25)
• InChI Key: XLAPLVORVCMOEI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CCC2(CC1)N(C(CO2)C(=O)O)C(=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C20H26ClNO4
• Molecular Weight: 379.9 g/mol

Description

8-tert-Butyl-4-(3-chlorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid (8-t-Bu-4-CB-1-oxa-4-aza-spiro[4.5]decane-3-carboxylic acid, hereafter referred to as 8-t-Bu-4-CB-1-oxa-4-aza-spiro) is a synthetic organic compound that has been widely studied due to its potential applications in various scientific fields. It is a member of the family of spiro compounds, which are characterized by a cyclic structure wherein two rings are connected by a single bond. 8-t-Bu-4-CB-1-oxa-4-aza-spiro is of particular interest due to its unique properties, which make it suitable for use in a wide range of scientific research applications.

Scientific Research Applications

8-t-Bu-4-CB-1-oxa-4-aza-spiro has been studied for its potential applications in a variety of scientific fields. It has been used as a model compound to study the structure-activity relationships of spiro compounds, as well as to study their biological activities. It has also been studied for its potential use as an antimicrobial agent, as an inhibitor of enzymes, and as a potential drug candidate. Furthermore, it has been studied for its potential use in the synthesis of other compounds, such as polymers, and as a reagent in organic synthesis.

Mechanism of Action

The exact mechanism of action of 8-t-Bu-4-CB-1-oxa-4-aza-spiro is not yet fully understood. However, it is believed to act as an inhibitor of enzymes, as well as an antimicrobial agent. It is also believed to interact with proteins and other molecules in the cell, which can lead to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
8-t-Bu-4-CB-1-oxa-4-aza-spiro has been studied for its potential effects on biochemical and physiological processes. It has been shown to inhibit the growth of certain bacteria and fungi, as well as to inhibit certain enzymes. It has also been shown to have antioxidant activity and to reduce inflammation. Furthermore, it has been studied for its potential effects on the cardiovascular and nervous systems, as well as its potential anti-cancer effects.

Advantages and Limitations for Lab Experiments

8-t-Bu-4-CB-1-oxa-4-aza-spiro has several advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize and purify, which makes it a useful tool for researchers. Furthermore, it is relatively stable, which makes it suitable for use in a variety of experiments. On the other hand, it is not as widely studied as some other compounds, which can limit its use in certain experiments. Additionally, it can be toxic if not handled properly, so proper safety precautions should be taken when using it in experiments.

Future Directions

There are a number of potential future directions for the study of 8-t-Bu-4-CB-1-oxa-4-aza-spiro. One potential direction is to further study its mechanism of action and its potential effects on biochemical and physiological processes. Additionally, further research could be done to explore its potential applications as an antimicrobial agent, an enzyme inhibitor, and a potential drug candidate. Furthermore, research could be done to explore its potential use in the synthesis of other compounds, such as polymers, and as a reagent in organic synthesis. Finally, further research could be done to explore its potential effects on the cardiovascular and nervous systems, as well as its potential anti-cancer effects.

Synthesis Methods

8-t-Bu-4-CB-1-oxa-4-aza-spiro can be synthesized through a series of chemical reactions. The first step is the reaction of 4-chlorobenzoyl chloride with 8-tert-butyl-1-oxa-4-azaspiro[4.5]decane in the presence of a base such as sodium hydroxide. This reaction results in the formation of 8-t-Bu-4-CB-1-oxa-4-aza-spiro, which is then purified through a series of chromatographic techniques. The product can then be isolated and used in further experiments.